Cas no 29681-99-0 (1-(3-Methoxyphenyl)butane-1,3-dione)

• Product Name: 1-(3-Methoxyphenyl)butane-1,3-dione
• CAS No: 29681-99-0
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 239283
• PubChem ID: 14268443
• Update Time: 2025-04-19

1-(3-Methoxyphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione,1-(3-methoxyphenyl)-
• 1-(3-Methoxyphenyl)butane-1,3-dione
• 3-Methoxy-benzoyl-aceton
• m-Methoxybenzoylaceton
• m-methoxybenzoylacetone
• 1,3-Butanedione, 1-(3-methoxyphenyl)-
• MFCD07772933
• SCHEMBL2278242
• CS-0357770
• 1-(2-METHOXY-PHENYL)-BUTANE-1,3-DIONE
• AKOS005171652
• 29681-99-0
• DTXSID10558204
• LS-02531
• HUXYMKWEORLDII-UHFFFAOYSA-N
• A911986
• 1-(3-methoxyphenyl)butane-1, 3-dione
• BB 0254165
• FT-0679288
• ALBB-007016
• STK504241

• MDL： MFCD07772933
• Inchi： 1S/C11H12O3/c1-8(12)6-11(13)9-4-3-5-10(7-9)14-2/h3-5,7H,6H2,1-2H3
• InChI Key： HUXYMKWEORLDII-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 301.0±17.0 °C at 760 mmHg
• Flash Point: 130.9±21.0 °C
• Refractive Index: 1.509
• PSA: 43.37000
• LogP: 1.85700
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(3-Methoxyphenyl)butane-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)